Cas no 1094627-40-3 (8-amino-1,4-dioxaspiro[4.5]decan-7-ol)

8-amino-1,4-dioxaspiro[4.5]decan-7-ol structure
1094627-40-3 structure
Product Name:8-amino-1,4-dioxaspiro[4.5]decan-7-ol
CAS No:1094627-40-3
MF:C8H15NO3
MW:173.209602594376
CID:2115575
Update Time:2023-11-19

8-amino-1,4-dioxaspiro[4.5]decan-7-ol Chemical and Physical Properties

Names and Identifiers

    • 8-amino-1,4-Dioxaspiro[4.5]decan-7-ol
    • 1,4-Dioxaspiro[4.5]decan-7-ol, 8-amino-
    • CID 90354649
    • 8-amino-1,4-dioxaspiro[4.5]decan-7-ol
    • Inchi: 1S/C8H15NO3/c9-6-1-2-8(5-7(6)10)11-3-4-12-8/h6-7,10H,1-5,9H2
    • InChI Key: ZPBXVXJSKRINPY-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCC(C(C2)O)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 168
  • Topological Polar Surface Area: 64.7

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 326.9±42.0 °C(Predicted)
  • pka: 14.88±0.40(Predicted)
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